Iridium catalysed synthesis of piperazines from diols†

Chemical Communications Pub Date: 2007-10-09 DOI: 10.1039/B712685A

Abstract

A green and atom-economical method has been developed for the synthesis of piperazines by cyclocondensation of diols and amines in aqueous media in the presence of a catalytic amount of [Cp*IrCl2]2.

Graphical abstract: Iridium catalysed synthesis of piperazines from diols
Iridium catalysed synthesis of piperazines from diols†
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